N-(4-(3-Bromo-2-thienyl)-1,3-thiazol-2-yl)-N'-(4-chlorophenyl)urea

• IUPAC Name: 1-[4-(3-bromothiophen-2-yl)-1,3-thiazol-2-yl]-3-(4-chlorophenyl)urea
• InChI: InChI=1S/C14H9BrClN3OS2/c15-10-5-6-21-12(10)11-7-22-14(18-11)19-13(20)17-9-3-1-8(16)2-4-9/h1-7H,(H2,17,18,19,20)
• InChI Key: DLABTXPDYBHNCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)NC2=NC(=CS2)C3=C(C=CS3)Br)Cl
• Molecular Formula: C14H9BrClN3OS2
• Molecular Weight: 414.7 g/mol

Description

N-(4-(3-Bromo-2-thienyl)-1,3-thiazol-2-yl)-N'-(4-chlorophenyl)urea, also known as BPU, is a chemical compound with potential applications in scientific research.

Scientific Research Applications

Antiviral Activity

Thiazole and thiophene derivatives have been studied for their antiviral properties. . The presence of bromine and chlorine in the compound could potentially enhance these properties, making it a candidate for further antiviral drug development.

Anticancer Activity

. The structural features of N-(4-(3-Bromo-2-thienyl)-1,3-thiazol-2-yl)-N’-(4-chlorophenyl)urea suggest it could be explored for antitumor applications, particularly in targeting specific cancer types where thiazole compounds have shown efficacy.

Anti-inflammatory Activity

. This suggests that N-(4-(3-Bromo-2-thienyl)-1,3-thiazol-2-yl)-N’-(4-chlorophenyl)urea could potentially be used in the treatment of inflammatory diseases.